2-methyl-3-[4-(7-methyl-7H-purin-6-yl)piperazin-1-yl]quinoxaline

• IUPAC Name: 2-methyl-3-[4-(7-methylpurin-6-yl)piperazin-1-yl]quinoxaline
• InChI: InChI=1S/C19H20N8/c1-13-18(24-15-6-4-3-5-14(15)23-13)26-7-9-27(10-8-26)19-16-17(20-11-21-19)22-12-25(16)2/h3-6,11-12H,7-10H2,1-2H3
• InChI Key: WDWIQQSDGWPGAC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2N=C1N3CCN(CC3)C4=NC=NC5=C4N(C=N5)C
• Molecular Formula: C19H20N8
• Molecular Weight: 360.4 g/mol
• CAS No.: 2640862-92-4

Description

2-Methyl-3-[4-(7-methyl-7H-purin-6-yl)piperazin-1-yl]quinoxaline is a heterocyclic compound featuring a quinoxaline core substituted with a methyl group at position 2 and a piperazine moiety at position 2. The piperazine ring is further functionalized with a 7-methylpurine group, a structural motif known for its role in nucleotide interactions, particularly in kinase inhibition due to purine's affinity for ATP-binding pockets .

Comparison with Similar Compounds

Piperazinylquinoxaline Derivatives as PI3K Inhibitors

Key Compounds :

• 34–38: 2-(4-(4-Chlorobenzoyl)piperazin-1-yl)-3-(substituted-sulfonyl)quinoxalines (e.g., phenylsulfonyl, 4-methylphenylsulfonyl) .
• 39–43: 2-(4-(Methylsulfonyl)piperazin-1-yl)-3-(substituted-sulfonyl)quinoxalines .

Structural Differences :

• The target compound substitutes the sulfonyl/chlorobenzoyl groups in 34–43 with a 7-methylpurine, altering electronic and steric properties.

Quinoxaline 1,4-Dioxides as Antimycobacterial Agents

Key Compound :

• 9: 6-Chloro-2-ethoxycarbonyl-3-trifluoromethyl-7-(piperazin-1-yl)quinoxaline 1,4-dioxide .

Structural Differences :

• The 1,4-dioxide ring in Compound 9 enhances electrophilicity, critical for antimycobacterial activity, while the target compound lacks this feature.
• The target compound’s purine substituent replaces the trifluoromethyl and ethoxycarbonyl groups in Compound 7.

Biological Activity :
Compound 9 demonstrated MIC values of 1–4 µg/mL against Mycobacterium tuberculosis H37Ra, attributed to the 1,4-dioxide moiety’s redox-active properties . The absence of this moiety in the target compound suggests divergent applications, likely excluding antimycobacterial use.

Piperazinylquinolizinones from Patent Literature

Key Compounds :

• 55, 60, 65, 70, 75: Quinolizin-4-one derivatives with methylbenzoxazole and substituted piperazines (e.g., 4-methylpiperazinyl, 3,4-dimethylpiperazinyl) .

Structural Differences :

• The quinolizinone core differs from the quinoxaline scaffold, though both incorporate piperazine.
• The target compound’s purine group contrasts with the benzoxazole and alkyl substituents in these derivatives.

Implications: Quinolizinones are explored for kinase inhibition or CNS disorders. The target compound’s purine moiety may offer similar versatility but with distinct target engagement.

Piperazinylquinoxalines in Antipsychotic Drug Development

Key Compounds :

• 81: 4-{4-[2-(4-(2-Substituted quinoxaline-3-yl)piperazin-1-yl)ethyl] phenyl} thiazoles .

Structural Differences :

• Compound 81 combines piperazinylquinoxaline with a thiazole-phenyl group, whereas the target compound uses a purine substituent.
• The ethylphenyl-thiazole moiety in 81 enhances dopamine D₂/5-HT₂A receptor affinity, critical for antipsychotic activity.

Biological Activity: Compound 81 outperformed Risperidone in preclinical models, with reduced extrapyramidal side effects . The target compound’s purine group may shift activity toward adenosine or serotonin receptors, necessitating further profiling.